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Compound of Interest

Compound Name: fosfomycin calcium

Cat. No.: B1167986 Get Quote

Fosfomycin Calcium: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Fosfomycin calcium, the calcium salt of fosfomycin, is a broad-spectrum antibiotic with a

unique mechanism of action that involves the inhibition of bacterial cell wall synthesis. This

document provides an in-depth technical overview of fosfomycin calcium, including its

chemical structure, physicochemical properties, mechanism of action, and detailed

experimental protocols for its analysis and susceptibility testing. The information is intended to

serve as a valuable resource for researchers, scientists, and professionals involved in drug

development and antimicrobial research.

Chemical Structure and Properties
Fosfomycin calcium is the calcium salt of (2R,3S)-(3-methyloxiran-2-yl)phosphonic acid. It is

typically available as a monohydrate.

Chemical Structure:

IUPAC Name: calcium;[(2R,3S)-3-methyloxiran-2-yl]phosphonate[1]
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CAS Number: 26016-98-8 (anhydrous)[1]

Molecular Formula: C₃H₅CaO₄P (anhydrous)[1], C₃H₅CaO₄P·H₂O (monohydrate)[2]

Molecular Weight: 176.12 g/mol (anhydrous)[1], 194.12 g/mol (monohydrate)[2]

Physicochemical Properties:

A summary of the key physicochemical properties of fosfomycin calcium is presented in the

table below. It is important to note that fosfomycin calcium is known to be hygroscopic.[3]

Property Value References

Appearance
White or almost white

crystalline powder
[4]

Melting Point >300°C (decomposes) [5]

Solubility

Slightly soluble in water;

practically insoluble in

methanol, ethanol, and

acetone. A solubility of ~50

mg/mL in water has been

reported, which may require

pH adjustment.

[4][5][6][7][8]

pKa (predicted) pKa₁: 1.25, pKa₂: 7.82 [9]

Stability

Stable in neutral and basic

conditions; shows degradation

in acidic conditions (pH 2) at

elevated temperatures. It is

hygroscopic and should be

stored accordingly.

[3][10]

Mechanism of Action
Fosfomycin exerts its bactericidal effect by inhibiting the initial step of peptidoglycan synthesis

in the bacterial cell wall. This unique mechanism of action distinguishes it from many other
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classes of antibiotics.

Signaling Pathway of Fosfomycin Action:

The mechanism involves two key stages: entry into the bacterial cell and inhibition of the target

enzyme, MurA.
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Sample and Mobile Phase Preparation

HPLC Analysis

Data Analysis

Prepare Fosfomycin Calcium Standard
and Sample Solutions

Inject Sample

Prepare Mobile Phase:
15 mmol/L Octylamine (pH 4.8) :

Acetonitrile (94:6)

HPLC System with
Evaporative Light Scattering Detector (ELSD)

Set HPLC Conditions:
Column: Synergi 4μ Fusion-RP 80A

Flow Rate: 1.5 mL/min
Column Temp: 35°C
ELSD Temp: 50°C

Gas Pressure: 1.6 L/min

Acquire Chromatogram

Quantify Fosfomycin Calcium
and Related Substances
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Preparation

Plating and Incubation

Result Analysis

Prepare Serial Two-fold Dilutions
of Fosfomycin

Add Fosfomycin Dilutions to MHA

Prepare Molten Mueller-Hinton Agar
(MHA)

Prepare Standardized Bacterial
Inoculum (0.5 McFarland)

Inoculate Plates with Bacterial
Suspension

Pour Agar Plates

Incubate Plates at 35°C
for 16-20 hours

Read Plates and Determine MIC
(Lowest concentration with no visible growth)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [fosfomycin calcium chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1167986#fosfomycin-calcium-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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